Cas no 1361534-60-2 (Methyl 5-chloro-6-(2,3,5-trichlorophenyl)nicotinate)

• Product Name: Methyl 5-chloro-6-(2,3,5-trichlorophenyl)nicotinate
• CAS No: 1361534-60-2
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4927173
• Update Time: 2025-05-23

Methyl 5-chloro-6-(2,3,5-trichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-6-(2,3,5-trichlorophenyl)nicotinate

• Inchi： 1S/C13H7Cl4NO2/c1-20-13(19)6-2-10(16)12(18-5-6)8-3-7(14)4-9(15)11(8)17/h2-5H,1H3
• InChI Key： BHJYHRQUTACOOP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CN=C1C1C=C(C=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 4.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-6-(2,3,5-trichlorophenyl)nicotinate

Methyl 5-chloro-6-(2,3,5-trichlorophenyl)nicotinate: A Comprehensive Overview

Methyl 5-chloro-6-(2,3,5-trichlorophenyl)nicotinate (CAS No. 1361534-60-2) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a methyl group attached to a nicotinate moiety substituted with chlorine atoms at specific positions. The presence of multiple chlorine atoms in the molecule contributes to its distinct chemical properties and reactivity. Recent studies have highlighted its potential in the development of advanced materials and pharmaceuticals.

The synthesis of Methyl 5-chloro-6-(2,3,5-trichlorophenyl)nicotinate involves a multi-step process that requires precise control over reaction conditions. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity. The compound's stability under different environmental conditions has been extensively studied, making it suitable for use in demanding applications.

One of the most promising applications of this compound lies in its use as an intermediate in the production of agrochemicals. Its ability to interact with specific biological targets has been leveraged in the development of novel pesticides and herbicides. Recent advancements in green chemistry have further enhanced its role in sustainable agricultural practices.

From a toxicological perspective, Methyl 5-chloro-6-(2,3,5-trichlorophenyl)nicotinate has been subjected to rigorous safety assessments. Studies conducted under controlled laboratory conditions have demonstrated its low toxicity profile when used within recommended limits. This makes it a safer alternative to traditional chemicals in various industrial processes.

The environmental impact of this compound has also been a focal point of recent research. Scientists have investigated its biodegradability and potential for accumulation in ecosystems. Findings indicate that it undergoes rapid degradation under natural conditions, reducing its environmental footprint significantly.

In conclusion, Methyl 5-chloro-6-(2,3,5-trichlorophenyl)nicotinate (CAS No. 1361534-60-2) stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with advancements in synthesis and application techniques, position it as a key player in the development of innovative solutions for modern challenges.